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Compound of Interest

Compound Name: Fenazaquin

Cat. No.: B1672487

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of fenazaquin, a quinazoline
acaricide, in a range of organic solvents. The information compiled herein is essential for
professionals engaged in the formulation development, analytical method development, and
risk assessment of this pesticidal active ingredient.

Fenazaquin: A Profile

Fenazaquin is a miticide and insecticide that functions by inhibiting the mitochondrial electron
transport chain at Complex 1.[1] Its efficacy is intrinsically linked to its formulation, which in turn
is highly dependent on its solubility characteristics in various solvent systems. Understanding
its solubility is paramount for developing stable and effective formulations, as well as for
designing accurate analytical procedures for residue analysis.

Quantitative Solubility Data

The solubility of fenazaquin has been determined in a variety of organic solvents. The data
presented below has been aggregated from multiple sources to provide a comparative
overview.
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Organic Solvent

Temperature (°C)

Solubility

Acetone

23

400-500 g/L[2][3][4]

Acetonitrile

Room Temperature

33-50 g/L[3][5]

n-Butyl chloride

Room Temperature

>500 g/L[5]

Chloroform Room Temperature >500 g/L[2][5][6]
Dichloromethane 23 >600 g/L[2][3][4]
Dimethylformamide 23 300-400 g/L[2][3][4]
Ethyl acetate 23 400-500 g/L[2][3][5]
Ethylene glycol 23 <5 g/L[2][3][4][5]
Hexane 23 33-50 g/L[2][3][4]
Isopropanol 23 50-100 g/L[2][3][5]
Methanol 23 50-100 g/L[2][3][5]
N-methyl-2-pyrrolidone 23 >500 g/L[2][3][4]
Toluene 23 >500 g/L[2][3][4]

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for the generation of the above fenazaquin

solubility data are not extensively published in the public domain, a general methodology based

on standard laboratory practices for solubility assessment of pesticides can be outlined. The

flask shake method is a common and widely accepted technique.

Objective: To determine the saturation solubility of fenazaquin in a specific organic solvent at a

controlled temperature.

Materials:

e Fenazaquin (analytical standard)

e Selected organic solvent (HPLC grade or equivalent)
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o Erlenmeyer flasks with stoppers

o Constant temperature shaker bath or incubator

e Analytical balance

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um PTFE)

¢ High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or Gas Chromatography (GC) system.

Procedure:

o Preparation of Saturated Solution:

o An excess amount of fenazaquin is added to a known volume of the organic solvent in an
Erlenmeyer flask. The "excess" is to ensure that a saturated solution is achieved, with
undissolved solid remaining.

o The flask is securely stoppered to prevent solvent evaporation.

o The flask is then placed in a constant temperature shaker bath set to the desired
temperature (e.g., 23 °C).

o The mixture is agitated for a predetermined period (e.g., 24-48 hours) to ensure that
equilibrium is reached between the dissolved and undissolved solute.

o Sample Collection and Preparation:

o After the equilibration period, the agitation is stopped, and the flask is allowed to stand in
the constant temperature bath for a sufficient time (e.g., 2-4 hours) to allow the
undissolved solid to settle.

o A sample of the supernatant is carefully withdrawn using a pipette.
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o The collected sample is immediately filtered through a syringe filter to remove any
suspended solid particles.

e Analysis:

o The filtered, saturated solution is then appropriately diluted with the same organic solvent
to a concentration that falls within the linear range of the analytical instrument.

o The concentration of fenazaquin in the diluted sample is determined using a validated
analytical method, typically HPLC or GC, against a calibration curve prepared from known
standards.

o Calculation:

o The solubility of fenazaquin in the solvent is calculated from the measured concentration
in the diluted sample, taking into account the dilution factor. The result is typically
expressed in g/L or mg/mL.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a
compound like fenazaquin in an organic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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